Cas no 343603-92-9 (2-Formyl-5-(4-methylphenyl)phenol)

• Product Name: 2-Formyl-5-(4-methylphenyl)phenol
• CAS No: 343603-92-9
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD18314611
• CID: 2823002
• Update Time: 2025-08-05

2-Formyl-5-(4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-FORMYL-5-(4-METHYLPHENYL)PHENOL
• 3-Hydroxy-4'-methyl[1,1'-biphenyl]-4-carbaldehyde
• 2-Formyl-5-(4-methylphenyl)phenol

• MDL： MFCD18314611
• Inchi： 1S/C14H12O2/c1-10-2-4-11(5-3-10)12-6-7-13(9-15)14(16)8-12/h2-9,16H,1H3
• InChI Key： JKRZNXWCYDKSBS-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 2-Formyl-5-(4-methylphenyl)phenol

Professional Introduction to 2-Formyl-5-(4-methylphenyl)phenol (CAS No. 343603-92-9)

2-Formyl-5-(4-methylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 343603-92-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of a formyl group and a methyl-substituted phenyl ring, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The detailed exploration of this molecule not only highlights its chemical properties but also delves into the latest research findings that underscore its importance in modern medicinal chemistry.

The molecular structure of 2-formyl-5-(4-methylphenyl)phenol consists of a central benzene ring substituted with a formyl group at the 2-position and a 4-methylphenyl group at the 5-position. This specific configuration imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the formyl group, an aldehyde functional group, allows for further derivatization through condensation reactions, forming Schiff bases and other heterocyclic compounds. These derivatives have been extensively studied for their potential applications in drug development and material science.

In recent years, the pharmaceutical industry has shown increasing interest in exploring novel heterocyclic compounds derived from simple aromatic precursors like 2-formyl-5-(4-methylphenyl)phenol. The compound's ability to undergo diverse chemical transformations makes it an attractive scaffold for designing molecules with specific biological activities. For instance, researchers have investigated its potential as a precursor in the synthesis of antimicrobial agents, anticancer drugs, and even in the development of advanced materials with unique electronic properties.

One of the most compelling aspects of 2-formyl-5-(4-methylphenyl)phenol is its role in the synthesis of bioactive molecules. The formyl group can react with various nucleophiles, including amines and alcohols, to form imines and esters, respectively. These reactions are fundamental in constructing complex organic molecules that mimic natural products and exhibit therapeutic effects. For example, studies have demonstrated that derivatives of this compound can inhibit certain enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The incorporation of the 4-methylphenyl group into the molecular framework enhances the lipophilicity of the compound, which is often a critical factor in drug design. Lipophilic molecules tend to cross cell membranes more easily, improving bioavailability and therapeutic efficacy. This property has been exploited in several research endeavors aimed at developing novel pharmacophores for treating neurological disorders. The combination of these structural features makes 2-formyl-5-(4-methylphenyl)phenol a versatile building block for medicinal chemists seeking to develop innovative therapeutic agents.

The latest advancements in computational chemistry have further highlighted the significance of 2-formyl-5-(4-methylphenyl)phenol. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These simulations have helped researchers predict potential drug candidates more efficiently, reducing the time and cost associated with traditional experimental screening methods. Additionally, computational techniques have been used to optimize synthetic routes for producing derivatives of this compound with enhanced biological activity.

In conclusion, 2-formyl-5-(4-methylphenyl)phenol (CAS No. 343603-92-9) represents a fascinating molecule with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for developing novel bioactive compounds. The ongoing research into this compound underscores its potential as a key player in addressing various medical challenges through innovative drug design strategies.